Diethyl (3-methylphenyl)phosphonate
Overview
Description
Diethyl (3-methylphenyl)phosphonate is an organophosphorus compound . It is a derivative of phosphonic acid, with the general structure ROP(=O)OR’ (R,R’ = organyl group) .
Synthesis Analysis
The synthesis of this compound can be achieved through various methods. One such method involves the palladium-catalyzed α, β-homodiarylation of vinyl esters . Another method involves the Michael addition of H-phosphonates .
Molecular Structure Analysis
The molecular formula of this compound is C11H17O3P . It has an average mass of 228.225 Da and a monoisotopic mass of 228.091537 Da . The molecule contains a total of 35 bonds, including 16 non-H bonds, 7 multiple bonds, 6 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, and 1 phosphonate .
Chemical Reactions Analysis
This compound can participate in various chemical reactions. For instance, it can undergo Michael addition of H-phosphonates . It can also react with different Michael acceptors .
Physical And Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm3, a boiling point of 340.7±21.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.7 mmHg at 25°C . It has an enthalpy of vaporization of 56.1±3.0 kJ/mol and a flash point of 173.6±42.4 °C . The compound has an index of refraction of 1.489 and a molar refractivity of 64.9±0.3 cm3 .
Scientific Research Applications
Synthesis and Anticorrosion Properties : Diethyl (phenylamino) methyl phosphonate derivatives, including Diethyl(phenyl(phenylamino)methyl)phosphonate, have been synthesized and studied for their anticorrosion properties. These compounds showed effective corrosion inhibition for carbon steel in hydrochloric acid, making them potentially useful in industrial applications (Moumeni et al., 2020).
Corrosion Inhibitors for Mild Steel : α-Aminophosphonates, such as diethyl (((4-chlorophenyl)amino)(phenyl)methyl)phosphonate, have been synthesized and demonstrated significant inhibition of mild steel corrosion in hydrochloric acid. These findings are relevant for industrial pickling processes (Gupta et al., 2017).
Structural Characterization of α-Phosphonates : Research on the synthesis and crystal structures of various diethyl [(arylamino)(4-ethynylphenyl) methyl] phosphonate derivatives has been conducted. These compounds are of interest due to their potential biological activities, including roles as enzyme inhibitors, antibacterial agents, and antitumor agents (Ouahrouch et al., 2014).
Synthesis of Enantiomeric Phosphocarnitine : Research has been conducted on transforming diethyl (S)-2,3-epoxypropylphosphonate into (S)-phosphocarnitine, a compound with potential applications in biochemistry and pharmaceuticals (Wróblewski & Hałajewska-Wosik, 2002).
Spectroscopic and Computational Insights into Phosphonate Compounds : A study on the spectroscopic properties and computational insights of novel imino phosphonate compounds was conducted. These compounds are significant due to their structural properties and pharmacological activities (Ali et al., 2020).
Synthesis and Herbicidal Activity : Research on the synthesis of diethyl [(5-amino-4-cyano-3-methylsulfanyl-pyrazol-1-yl)–(4-fluorophenyl)methyl] phosphonate and its potential as a herbicide has been explored (Xiao et al., 2008).
Photodegradation of Phosphonates in Water : A study on the photodegradation of phosphonates in water, including their breakdown into metabolites such as aminomethylphosphonic acid (AMPA), highlighted their environmental impact (Lesueur et al., 2005).
Safety and Hazards
Diethyl (3-methylphenyl)phosphonate is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes .
properties
IUPAC Name |
1-diethoxyphosphoryl-3-methylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17O3P/c1-4-13-15(12,14-5-2)11-8-6-7-10(3)9-11/h6-9H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTTQZSAKTKNWSW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(C1=CC=CC(=C1)C)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17O3P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50452196 | |
Record name | Diethyl (3-methylphenyl)phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50452196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
15286-13-2 | |
Record name | Diethyl (3-methylphenyl)phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50452196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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